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Compound of Interest

Compound Name: ML-10

Cat. No.: B609117

For laboratory personnel, including researchers, scientists, and drug development
professionals, the proper handling and disposal of chemical waste is a critical component of
ensuring a safe and compliant work environment. This document provides essential, immediate
safety and logistical information for the proper disposal of ML-10, a substance identified as a
hazardous oxidizing solid. Adherence to these procedures is vital to mitigate risks to both
personnel and the environment.

Immediate Safety and Hazard Information

ML-10 is classified as a hazardous chemical with the following primary concerns[1]:

Acute Toxicity: Harmful if swallowed or inhaled.

Corrosivity: Causes severe skin burns and eye damage.

Sensitization: May cause an allergic skin reaction.

Oxidizing Properties: May cause fire or explosion as a strong oxidizer.

Environmental Hazard: Very toxic to aquatic life with long-lasting effects.

Personal Protective Equipment (PPE) is mandatory when handling ML-10. This includes
appropriate protective eyeglasses or chemical safety goggles, chemical-resistant gloves, and
protective clothing to prevent skin exposure[2]. In case of dust generation, a NIOSH/MSHA
approved respirator should be used[2].

© 2025 BenchChem. All rights reserved. 1/6 Tech Support


https://www.benchchem.com/product/b609117?utm_src=pdf-interest
https://www.benchchem.com/product/b609117?utm_src=pdf-body
https://www.benchchem.com/product/b609117?utm_src=pdf-body
https://www.nwmissouri.edu/services/facility/pdf/safety-data/central-plant/ML-10_SDS.pdf
https://www.benchchem.com/product/b609117?utm_src=pdf-body
https://gram.edu/offices/safety/docs/chemistry/RM%20200-B%20MSDS.pdf
https://gram.edu/offices/safety/docs/chemistry/RM%20200-B%20MSDS.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b609117?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Safety Operating Guide

Check Availability & Pricing

Quantitative Hazard Data Summary

Hazard Classification Category Description
Acute toxicity - Oral Category 4 Harmful if swallowed[1].
Acute toxicity - Inhalation o

Category 4 Harmful if inhaled[1].

(Dusts/Mists)

Skin corrosion/irritation

Category 1 Sub-category B

Causes severe skin burns and

eye damage.

Serious eye damage/eye

o Category 1 Causes severe eye damage.
irritation
) o May cause an allergic skin
Skin sensitization Category 1 )
reaction.
o ) May cause fire or explosion;
Oxidizing solids Category 1 o
strong oxidizer.
Aquatic Hazard (Acute) Category 1 Very toxic to aquatic life.
) ) Very toxic to aquatic life with
Aquatic Hazard (Chronic) Category 1

long lasting effects.

Step-by-Step Disposal Protocol for ML-10

The following protocol outlines the required steps for the safe disposal of ML-10 waste. This

procedure is designed to be followed sequentially to ensure safety and regulatory compliance.

1. Waste Segregation and Collection:

e Do not mix ML-10 waste with other waste streams, especially combustible materials, strong

acids, or strong alkalies. Incompatible materials can lead to hazardous reactions.

o Collect all solid ML-10 waste, including contaminated personal protective equipment (PPE)

and spill cleanup materials, in a designated, properly labeled, and compatible waste

container.
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o For spills, vacuum or sweep up the material and place it into a suitable disposal container,
avoiding the generation of dust. Ensure adequate ventilation.

2. Container Management:

o Use only appropriate containers for the storage of ML-10 waste. The container must be
securely closed when not in use.

e The container must be clearly labeled as "Hazardous Waste" and include the name "ML-10"
and a description of its hazards (e.g., Oxidizer, Corrosive, Toxic).

» Store the waste container in a designated Satellite Accumulation Area (SAA) within the
laboratory. This area should be away from heat, sparks, or open flames.

3. Disposal Procedure:

e Under no circumstances should ML-10 be disposed of down the drain or in the regular trash.
It is very toxic to aquatic life and must be kept out of drains, sewers, streams, or other bodies
of water.

e The disposal of ML-10 and its container must be handled by an approved waste disposal
plant.

» Contact your institution's Environmental Health and Safety (EHS) department to arrange for
the pickup and disposal of the hazardous waste container.

o Complete and submit any required hazardous waste disposal forms as per your institution's
protocol.

4. Empty Container Disposal:

o Empty containers that held ML-10 must be managed as hazardous waste and given to EHS
for disposal. Do not attempt to triple rinse these containers, as the rinsate would also be
considered hazardous waste.

Disposal Workflow Diagram
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The following diagram illustrates the logical flow of the ML-10 disposal procedure, from waste

generation to final disposal.

In-Laboratory Procedures

ML-10 Waste Generation
(Solid Waste, Contaminated PPE)

l

Segregate ML-10 Waste
(Avoid Incompatibles)

l

Collect in a Labeled,
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l
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:

Contact EHS for Pickup

EHS / Extelilal Disposal

EHS Collects
Waste Container

:

Transport to Approved
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l

Final Disposal
(e.g., Incineration)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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